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Compound of Interest

Compound Name: D7-Mesembrenone

Cat. No.: B15389337 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. D7-Mesembrenone, a compound utilized in life sciences research, requires

careful consideration for its disposal to mitigate potential hazards and environmental impact.

This guide provides essential safety information and a step-by-step operational plan for the

proper disposal of D7-Mesembrenone.

Chemical and Safety Data Overview
D7-Mesembrenone is a useful organic compound for research purposes.[1][2] It is essential to

note that this product is intended for laboratory use only and is not for human or veterinary use.

[3]

A safety data sheet for the related compound (±)-Δ7-Mesembrenone, often supplied in a

solution of acetonitrile, highlights several key hazards. The solvent, acetonitrile, is a highly

flammable liquid and vapor. The mixture is harmful if swallowed, in contact with skin, or if

inhaled, and it can cause serious eye irritation.
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Property Data Source

Chemical Name D7-Mesembrenone [1]

Molecular Formula C₁₇H₂₁NO₃ [1]

Molecular Weight 287.359 g/mol [1]

Appearance Solid [1]

Primary Hazard (as solution in

acetonitrile)

Highly flammable liquid and

vapor

Health Hazards (as solution in

acetonitrile)

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes serious eye irritation.

Experimental Protocol: Disposal of D7-
Mesembrenone Waste
The following procedure outlines the recommended steps for the safe disposal of D7-
Mesembrenone waste, taking into account the hazards associated with the compound and its

common solvent, acetonitrile.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g.,

nitrile), and a lab coat.

Conduct all disposal procedures within a certified chemical fume hood to avoid inhalation of

vapors.

Ensure an emergency eyewash station and safety shower are readily accessible.

Avoid heat, sparks, open flames, and other ignition sources, especially when handling

solutions in flammable solvents like acetonitrile.

Use only non-sparking tools and take precautionary measures against static discharge.
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2. Waste Segregation and Collection:

Solid Waste: Collect pure, solid D7-Mesembrenone waste in a dedicated, clearly labeled,

and sealed container.

Liquid Waste (in Acetonitrile): Collect liquid waste containing D7-Mesembrenone and

acetonitrile in a designated, leak-proof, and chemically compatible container. The container

must be clearly labeled as "Hazardous Waste: Flammable Liquid, Toxic" and should list all

chemical constituents (D7-Mesembrenone and acetonitrile) with their approximate

concentrations.

Do not mix this waste stream with other incompatible chemical wastes.

3. Waste Storage:

Store the sealed waste container in a designated satellite accumulation area that is cool, dry,

and well-ventilated.

The storage area should be away from heat sources and incompatible materials.

Ensure the container is tightly closed when not in use.

4. Institutional Disposal Protocol:

Follow your institution's specific guidelines for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Provide the EHS department with a complete and accurate description of the waste

contents.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of D7-
Mesembrenone.
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Caption: Logical workflow for the safe disposal of D7-Mesembrenone.

By adhering to these procedures and maintaining a proactive approach to safety, laboratory

professionals can effectively manage the disposal of D7-Mesembrenone, ensuring the

protection of themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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